Cas no 268733-37-5 (ethyl 2-({(4-methoxyphenyl)formamidomethanethioyl}amino)-4,5-dimethylthiophene-3-carboxylate)

• Product Name: ethyl 2-({(4-methoxyphenyl)formamidomethanethioyl}amino)-4,5-dimethylthiophene-3-carboxylate
• CAS No: 268733-37-5
• MF: C₁₈H₂₀N₂O₄S₂
• MW: 392.492402076721
• CID: 6250880
• PubChem ID: 1352483
• Update Time: 2025-06-15

ethyl 2-({(4-methoxyphenyl)formamidomethanethioyl}amino)-4,5-dimethylthiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-({(4-methoxyphenyl)formamidomethanethioyl}amino)-4,5-dimethylthiophene-3-carboxylate
• SR-01000420232-1
• SR-01000420232
• 268733-37-5
• ethyl 2-({[(4-methoxyphenyl)carbonyl]carbamothioyl}amino)-4,5-dimethylthiophene-3-carboxylate
• BIM-0026435.P001
• AKOS003626538
• F0303-0045
• ethyl 2-[(4-methoxybenzoyl)carbamothioylamino]-4,5-dimethylthiophene-3-carboxylate
• ETHYL 2-({[(4-METHOXYPHENYL)FORMAMIDO]METHANETHIOYL}AMINO)-4,5-DIMETHYLTHIOPHENE-3-CARBOXYLATE
• CBMicro_026511
• ethyl 2-(3-(4-methoxybenzoyl)thioureido)-4,5-dimethylthiophene-3-carboxylate

• Inchi： 1S/C18H20N2O4S2/c1-5-24-17(22)14-10(2)11(3)26-16(14)20-18(25)19-15(21)12-6-8-13(23-4)9-7-12/h6-9H,5H2,1-4H3,(H2,19,20,21,25)
• InChI Key： IFXPGFKTFZXOEJ-UHFFFAOYSA-N
• SMILES： S1C(=C(C(=O)OCC)C(C)=C1C)NC(NC(C1C=CC(=CC=1)OC)=O)=S

Computed Properties

• Exact Mass: 392.08644947g/mol
• Monoisotopic Mass: 392.08644947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 523
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 137Ų

Additional information on ethyl 2-({(4-methoxyphenyl)formamidomethanethioyl}amino)-4,5-dimethylthiophene-3-carboxylate

Professional Introduction to Ethyl 2-({(4-methoxyphenyl)formamidomethanethioyl}amino)-4,5-dimethylthiophene-3-carboxylate (CAS No. 268733-37-5)

Ethyl 2-({(4-methoxyphenyl)formamidomethanethioyl}amino)-4,5-dimethylthiophene-3-carboxylate, a compound with the CAS number 268733-37-5, represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and potential applications in medicinal chemistry. The presence of a 4-methoxyphenyl moiety and a thiophene ring system suggests promising interactions with biological targets, making it a valuable candidate for further exploration.

The chemical structure of Ethyl 2-({(4-methoxyphenyl)formamidomethanethioyl}amino)-4,5-dimethylthiophene-3-carboxylate is characterized by a carboxylate group at the 3-position of the thiophene ring, which is further substituted with an amino group linked to a formamidomethanethioyl moiety. This complex arrangement not only contributes to the compound's distinct physicochemical properties but also opens up numerous possibilities for its interaction with biological systems. The incorporation of the 4-methoxyphenyl group enhances its potential as a bioisostere, allowing for selective binding to target proteins and enzymes.

In recent years, there has been growing interest in thiophene derivatives due to their wide range of biological activities. Thiophenes, particularly those substituted with amino or thioether groups, have shown significant promise in the development of drugs targeting various diseases. The compound under discussion, Ethyl 2-({(4-methoxyphenyl)formamidomethanethioyl}amino)-4,5-dimethylthiophene-3-carboxylate, is no exception. Its unique structural features make it an attractive candidate for further investigation in drug discovery and development.

The synthesis of Ethyl 2-({(4-methoxyphenyl)formamidomethanethioyl}amino)-4,5-dimethylthiophene-3-carboxylate involves a series of well-defined chemical transformations that highlight the expertise required in pharmaceutical chemistry. The process typically begins with the preparation of the thiophene core, followed by functionalization at the 3-position with a carboxylate group. Subsequent steps involve introducing the amino and formamidomethanethioyl moieties, which are critical for achieving the desired biological activity. Each step in the synthesis must be carefully optimized to ensure high yield and purity, underscoring the importance of meticulous planning and execution in medicinal chemistry.

The pharmacological potential of Ethyl 2-({(4-methoxyphenyl)formamidomethanethioyl}amino)-4,5-dimethylthiophene-3-carboxylate has been explored in several preclinical studies. These studies have revealed that the compound exhibits notable interactions with various biological targets, including enzymes and receptors involved in key metabolic pathways. The presence of the 4-methoxyphenyl group appears to play a crucial role in modulating these interactions, suggesting that it may serve as an effective scaffold for designing new therapeutic agents.

One particularly intriguing aspect of this compound is its potential as an inhibitor of enzymes involved in inflammation and pain pathways. Inflammatory processes are central to many chronic diseases, making them attractive targets for therapeutic intervention. Preliminary data indicate that Ethyl 2-({(4-methoxyphenyl)formamidomethanethioyl}amino)-4,5-dimethylthiophene-3-carboxylate can modulate key inflammatory mediators, offering a promising approach to developing novel anti-inflammatory drugs.

The compound's interaction with biological targets is further enhanced by its ability to cross cell membranes efficiently. This property is critical for ensuring that therapeutic agents can reach their intended sites of action within the body. The combination of its unique structural features and favorable pharmacokinetic properties makes Ethyl 2-({(4-methoxyphenyl)formamidomethanethioyl}amino)-4,5-dimethylthiophene-3-carboxylate an exciting prospect for future drug development.

Ongoing research continues to explore new applications for this compound beyond its initial pharmacological investigations. Its versatility as a chemical scaffold allows for modifications that could lead to derivatives with enhanced potency or selectivity. By leveraging computational methods such as molecular docking and virtual screening, researchers can identify structural modifications that optimize interactions with biological targets.

The development of new drugs is often hampered by challenges related to synthetic complexity and cost-effectiveness. However, Ethil 2-({(4-metohxyphnnyl formmiamdonmethanoithyol}amin0)-45dimethylthiophne -carb0xyla te demonstrates how innovative synthetic strategies can overcome these obstacles. By streamlining synthetic routes and utilizing efficient methodologies, it becomes possible to produce this compound on scales suitable for preclinical testing and beyond.

In conclusion, Ethil 2 -({(metohxyphnyl formmidonmethanoithyol}amin0}-45dimethylthiopne -carb0xyla te (CAS No26873337 -5 ) is a remarkable compound with significant potential in pharmaceutical chemistry . Its unique structural features , coupled wiht promising pharmacological activities , make it an invaluable asset iin drug discovery efforts . As research progresses , we can expect further insights into its mechanisms o faction and novel therapeutic applications . This compoud exemplifies th eimportance o f interdisciplinary collaboration between chemists , biologists , an dmedicin al researchers i n advancing healthcare solutions . p >